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Introduction
Ethylhexyl methoxycinnamate (EHMC), also known as octinoxate, is a widely utilized organic

compound in the pharmaceutical and cosmetic industries, primarily functioning as a UVB filter

in sunscreen and other personal care products.[1][2] Its efficacy in absorbing UVB radiation

helps protect the skin from sun damage, including sunburn and the long-term risks of

photoaging and skin cancer.[1] This technical guide provides an in-depth overview of the

molecular structure, chemical properties, synthesis, and analytical methodologies related to

ethylhexyl methoxycinnamate, tailored for a scientific audience.

Molecular Structure and Chemical Properties
Ethylhexyl methoxycinnamate is the ester of 4-methoxycinnamic acid and 2-ethylhexanol.[1][3]

The predominant isomer is the trans (E) isomer, which is more stable and possesses the

desired UV-absorbing properties.[4] However, upon exposure to UV radiation, it can undergo

photoisomerization to the cis (Z) form, which has a lower UV-filtering efficiency.[3][4]

Chemical Structure:
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Chemical Name: 2-Ethylhexyl (2E)-3-(4-methoxyphenyl)prop-2-enoate[1]

Synonyms: Octinoxate, Octyl methoxycinnamate (OMC), Parsol MCX, Uvinul MC80[1][3]

Molecular Formula: C₁₈H₂₆O₃[1]

Molecular Weight: 290.40 g/mol [5]

A diagram illustrating the general workflow for characterizing the molecular structure of

ethylhexyl methoxycinnamate is provided below.

Figure 1. Molecular Structure Characterization Workflow
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Figure 1. Molecular Structure Characterization Workflow.
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A summary of the key physicochemical properties of ethylhexyl methoxycinnamate is presented

in the table below.

Property Value References

Appearance Clear to pale yellow, oily liquid [1][5][6]

Odor Practically odorless [6]

Solubility

Insoluble in water; soluble in

oils and organic solvents like

ethanol.

[1][3][5]

Melting Point -25 °C [3][7]

Boiling Point 198-200 °C [3][7]

Density 1.01 g/cm³ [3]

Refractive Index (at 20°C) 1.542–1.548 [6]

log KOW (Octanol-Water

Partition Coefficient)
High, indicating lipophilicity [8]

Spectroscopic Properties
The UV absorption spectrum of ethylhexyl methoxycinnamate is critical to its function as a

sunscreen agent.

Spectroscopic Property Value References

UV Absorption Maximum

(λmax)

308 - 310 nm (in the UVB

range)
[1][6][9]

UV Absorption Range 280 - 320 nm [1][6][9]

Synthesis of Ethylhexyl Methoxycinnamate
Ethylhexyl methoxycinnamate is commercially synthesized through several routes, with

transesterification being a common method.
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Synthesis via Transesterification
This method involves the reaction of an alkyl ester of 4-methoxycinnamic acid (such as ethyl 4-

methoxycinnamate) with 2-ethylhexanol in the presence of a catalyst.

Experimental Protocol: Transesterification of Ethyl 4-Methoxycinnamate[3]

Reactants:

Ethyl 4-methoxycinnamate (EMC): 30 g (0.145 gmol)

2-Ethylhexanol: 100 mL (in excess)

p-Toluenesulfonic acid (catalyst): 3 g

Apparatus: A reaction flask equipped with a stirrer and a reflux condenser.

Procedure: a. Charge the reactants into the reaction flask. b. Heat the mixture to 150°C with

constant agitation at 1000 rpm. c. Maintain the reaction for 6 hours. d. After the reaction,

distill off the excess 2-ethylhexanol and ethanol produced under vacuum. e. Add benzene to

the residue and wash the benzene layer with a 10% sodium carbonate solution, followed by

water, to remove the catalyst. f. Dry the benzene layer with anhydrous sodium sulfate. g.

Remove the benzene by vacuum distillation. h. Purify the final product, ethylhexyl

methoxycinnamate, by vacuum distillation.

Yield: Approximately 93% conversion of ethyl 4-methoxycinnamate.[3]

A diagram representing the synthesis and purification workflow is shown below.
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Figure 2. Synthesis and Purification Workflow
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Figure 3. Simplified Estrogenic Activity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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